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For Researchers, Scientists, and Drug Development Professionals

Sodium hydroxide (NaOH), a readily available and inexpensive inorganic base, serves as a

versatile catalyst in a multitude of organic synthesis reactions. Its utility spans from classic

named reactions to modern synthetic methodologies, making it an indispensable tool in the

organic chemist's arsenal. These application notes provide an overview of the use of NaOH as

a catalyst in key organic transformations, complete with detailed experimental protocols and

quantitative data to facilitate reproducibility and adaptation in research and development

settings.

Aldol Condensation: The Claisen-Schmidt Reaction
The Claisen-Schmidt condensation, a type of crossed aldol condensation, involves the reaction

of an aldehyde or ketone with an aromatic carbonyl compound that lacks an α-hydrogen in the

presence of a base, such as sodium hydroxide.[1][2][3] This reaction is a powerful method for

forming carbon-carbon bonds and synthesizing α,β-unsaturated ketones, which are valuable

intermediates in the synthesis of various pharmaceuticals and heterocyclic compounds.[4]
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[2]
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Aqueous

(with
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30 24 92 [6]

This protocol describes the synthesis of dibenzalacetone from benzaldehyde and acetone

using sodium hydroxide as a catalyst.

Materials:

Benzaldehyde

Acetone

Sodium Hydroxide (NaOH)

Ethanol (95%)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6269007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269007/
https://www.benchchem.com/pdf/Application_Note_A_Claisen_Schmidt_Condensation_Protocol_for_the_Synthesis_of_E_1_Phenylpent_2_en_1_one.pdf
https://www.cs.gordon.edu/courses/organic/salem/claisenSchmidt.html
https://www.researchgate.net/publication/273524575_Study_on_catalytic_property_of_NaOH-cationic_surfactant_solutions_for_efficient_green_and_selective_synthesis_of_flavanone
https://www.benchchem.com/product/b1172382?utm_src=pdf-body
https://www.benchchem.com/product/b1172382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5 mL conical vial

Spin vane

Syringe

Procedure:

To a 5 mL conical vial equipped with a spin vane, add 0.240 mL of benzaldehyde and 0.090

mL of acetone.

Add 2.5 mL of a 1.4 M solution of NaOH in ethanol/water to the vial.

Stir the reaction mixture at room temperature for 30 minutes. The vial should be left

uncovered.

Observe the formation of a yellow precipitate as the reaction progresses.

If a solid has formed, isolate the product by filtration. If an oil forms, cool the mixture in an ice

bath and stir vigorously with a spatula until a solid is formed, then filter.

The crude product can be purified by recrystallization from ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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